Cas no 1261674-06-9 (Ethyl 3-(2'-bromo-4'-(trifluoromethoxy)phenyl)propionate)

• Product Name: Ethyl 3-(2'-bromo-4'-(trifluoromethoxy)phenyl)propionate
• CAS No: 1261674-06-9
• MF: C₁₂H₁₂BrF₃O₃
• MW: 341.12109375
• CID: 4988289
• Update Time: 2025-07-22

Ethyl 3-(2'-bromo-4'-(trifluoromethoxy)phenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2'-bromo-4'-(trifluoromethoxy)phenyl)propionate

• Inchi： 1S/C12H12BrF3O3/c1-2-18-11(17)6-4-8-3-5-9(7-10(8)13)19-12(14,15)16/h3,5,7H,2,4,6H2,1H3
• InChI Key： HSJLTABIVSDTSX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CCC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 296
• XLogP3: 4.2
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 3-(2'-bromo-4'-(trifluoromethoxy)phenyl)propionate

Comprehensive Overview of Ethyl 3-(2'-bromo-4'-(trifluoromethoxy)phenyl)propionate (CAS No. 1261674-06-9)

Ethyl 3-(2'-bromo-4'-(trifluoromethoxy)phenyl)propionate (CAS No. 1261674-06-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This ester derivative, characterized by its unique bromo and trifluoromethoxy functional groups, exhibits remarkable potential in the synthesis of bioactive molecules. Its molecular structure, which combines aromaticity with halogenated and fluorinated motifs, makes it a valuable intermediate for designing compounds with enhanced stability and reactivity.

The compound's CAS number 1261674-06-9 serves as a critical identifier for researchers and manufacturers, ensuring precise communication across scientific and industrial platforms. In recent years, the demand for halogenated phenylpropionates has surged, driven by their applications in drug discovery and material science. For instance, the trifluoromethoxy group is often leveraged to improve the metabolic stability of potential drug candidates, a topic frequently searched by medicinal chemists exploring "fluorine in drug design" or "halogenated building blocks."

From a synthetic perspective, Ethyl 3-(2'-bromo-4'-(trifluoromethoxy)phenyl)propionate is synthesized through well-established esterification and halogenation protocols. Its bromo substituent offers a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Heck reactions, which are widely discussed in forums on "C-C bond formation strategies." This adaptability aligns with the growing interest in tailored synthetic intermediates for high-value applications.

In agrochemical research, the compound's phenylpropionate backbone is explored for its potential in developing novel pesticides or herbicides. The trifluoromethoxy group, in particular, is known to enhance lipophilicity and bioactivity, making it a hotspot for queries like "fluorinated agrochemicals" or "bromoaryl derivatives in crop protection." Such trends reflect the broader shift toward sustainable and efficient chemical solutions in agriculture.

Analytical characterization of CAS 1261674-06-9 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC, ensuring purity and consistency for end-users. Researchers often search for "analytical methods for halogenated compounds" or "quality control of fluorinated intermediates," underscoring the need for reliable data in industrial and academic settings.

In summary, Ethyl 3-(2'-bromo-4'-(trifluoromethoxy)phenyl)propionate represents a multifaceted tool for modern chemistry, bridging gaps between discovery and application. Its relevance to trending topics like "green chemistry" and "precision synthesis" further solidifies its position as a compound of enduring scientific and commercial value.